Cas no 863712-28-1 (Stephalonine I)

• Product Name: Stephalonine I
• CAS No: 863712-28-1
• MF: C₂₇H₃₁NO₉
• MW: 513.536348581314
• CID: 6768084
• Update Time: 2024-03-03

Stephalonine I Chemical and Physical Properties

Names and Identifiers

• (-)-Stephalonine I
• Stephalonine I

• Inchi： 1S/C27H31NO9/c1-32-17-8-6-15-19-13-26-25(9-10-28-26,21(15)22(17)30)12-20(23(34-3)27(26,35-4)37-19)36-24(31)14-5-7-16(29)18(11-14)33-2/h5-8,11,19-20,23,28-30H,9-10,12-13H2,1-4H3/t19-,20-,23-,25-,26-,27-/m0/s1
• InChI Key： NXUYRQKDAKRDHU-SXHJYDLJSA-N
• SMILES： [C@@H]1(C[C@]23[C@@]4([C@@](OC)(O[C@@H](C4)C4C=CC(OC)=C(O)C=42)[C@H]1OC)NCC3)OC(C1C=CC(O)=C(OC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• XLogP3: 0.492

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids